Cas no 929975-63-3 (4-Methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridin-6-yl methanesulfonate)

• Product Name: 4-Methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridin-6-yl methanesulfonate
• CAS No: 929975-63-3
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• MDL: MFCD09040463
• CID: 4665880
• PubChem ID: 16227773
• Update Time: 2025-05-20

4-Methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridin-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-ISOPROPYL-4-METHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-6-YL METHANESULFONATE
• 4-Methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-6-yl methanesulfonate
• 4-Methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridin-6-yl methanesulfonate

• MDL： MFCD09040463
• Inchi： 1S/C11H15N3O3S/c1-7(2)14-11-9(6-12-14)8(3)5-10(13-11)17-18(4,15)16/h5-7H,1-4H3
• InChI Key： SKVGSPUDSZLUHO-UHFFFAOYSA-N
• SMILES： C12N(C(C)C)N=CC1=C(C)C=C(OS(C)(=O)=O)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridin-6-yl methanesulfonate

Research Brief on 4-Methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-6-yl methanesulfonate (CAS: 929975-63-3)

In recent years, the compound 4-Methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-6-yl methanesulfonate (CAS: 929975-63-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolopyridine core and methanesulfonate functional group, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. The unique structural features of this compound enable it to interact with specific biological targets, making it a valuable candidate for drug development.

Recent studies have focused on elucidating the mechanism of action of 929975-63-3, particularly its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer. Preliminary data suggest that this compound exhibits selective inhibition against certain kinase isoforms, which could translate into targeted therapeutic effects with reduced off-target toxicity. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding interactions between 929975-63-3 and its target kinases, providing insights into its specificity and potency.

In addition to its kinase inhibitory properties, 4-Methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-6-yl methanesulfonate has been investigated for its pharmacokinetic and pharmacodynamic profiles. Preclinical studies in animal models have demonstrated favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. Furthermore, synthetic routes for the large-scale production of this compound have been optimized to ensure reproducibility and cost-effectiveness, addressing one of the key challenges in pharmaceutical manufacturing.

The therapeutic potential of 929975-63-3 extends beyond oncology. Emerging research indicates its applicability in autoimmune diseases, where aberrant kinase activity plays a pivotal role. For instance, in vitro and in vivo studies have shown that this compound can modulate inflammatory cytokines, suggesting its utility in conditions such as rheumatoid arthritis and psoriasis. These findings highlight the versatility of 929975-63-3 and underscore the need for further investigation into its broad-spectrum applications.

Despite the promising data, challenges remain in the development of 4-Methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-6-yl methanesulfonate as a therapeutic agent. Issues such as potential drug-drug interactions, long-term safety, and resistance mechanisms need to be addressed through comprehensive clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into viable treatments.

In conclusion, 929975-63-3 represents a compelling example of how chemical biology can drive innovation in drug discovery. Its dual functionality as a kinase inhibitor and immunomodulator positions it as a multifaceted tool for addressing complex diseases. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.